Cas no 1315567-78-2 (4-(3-methyloxetan-3-yl)benzoic acid)

• Product Name: 4-(3-methyloxetan-3-yl)benzoic acid
• CAS No: 1315567-78-2
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD22201082
• CID: 2354759
• PubChem ID: 74789512
• Update Time: 2025-04-21

4-(3-methyloxetan-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyloxetan-3-yl)benzoic acid
• 4-(3-Methyl-oxetan-3-yl)-benzoic acid
• DB-152542
• AKOS024262470
• AS-43093
• 4-(3-Methyl-3-oxetanyl)benzoic Acid
• 1315567-78-2
• BLUZXLDFYTYRSO-UHFFFAOYSA-N
• SY240344
• 4-(3-Methyloxetan-3-yl)benzoicacid
• Benzoic acid, 4-(3-methyl-3-oxetanyl)-
• SCHEMBL15661299
• CS-0318612
• MFCD22201082
• 811-883-4

• MDL： MFCD22201082
• Inchi： 1S/C11H12O3/c1-11(6-14-7-11)9-4-2-8(3-5-9)10(12)13/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： BLUZXLDFYTYRSO-UHFFFAOYSA-N
• SMILES： O1CC(C)(C2C=CC(C(=O)O)=CC=2)C1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids